Cas no 1220017-14-0 (3-(4-Pentenyloxy)pyrrolidine hydrochloride)

• Product Name: 3-(4-Pentenyloxy)pyrrolidine hydrochloride
• CAS No: 1220017-14-0
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 1075848
• PubChem ID: 53409326
• Update Time: 2025-06-11

3-(4-Pentenyloxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Pentenyloxy)pyrrolidine hydrochloride
• 1220017-14-0
• AKOS006335618
• 3-pent-4-enoxypyrrolidine;hydrochloride
• 3-(pent-4-en-1-yloxy)pyrrolidinehydrochloride
• 3-(pent-4-en-1-yloxy)pyrrolidine hydrochloride

• MDL： MFCD13560995
• Inchi： 1S/C9H17NO.ClH/c1-2-3-4-7-11-9-5-6-10-8-9;/h2,9-10H,1,3-8H2;1H
• InChI Key： CUXSUGPFGRLBHQ-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC=C)C1CNCC1

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(4-Pentenyloxy)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3-(4-Pentenyloxy)pyrrolidine hydrochloride

Comprehensive Overview of 3-(4-Pentenyloxy)pyrrolidine hydrochloride (CAS No. 1220017-14-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 3-(4-Pentenyloxy)pyrrolidine hydrochloride (CAS No. 1220017-14-0) has emerged as a compound of significant interest. This hydrochloride salt, characterized by its unique pyrrolidine backbone and pentenyloxy side chain, is widely utilized in drug discovery and organic synthesis. Its molecular structure, C9H18ClNO, offers versatile reactivity, making it a valuable intermediate for designing bioactive molecules. Researchers frequently search for "synthesis of 3-(4-Pentenyloxy)pyrrolidine" or "CAS 1220017-14-0 suppliers," reflecting its demand in academic and industrial settings.

The compound’s hydrophilic-lipophilic balance (HLB) and solubility profile are key attributes driving its adoption. With the rise of AI-driven drug design and green chemistry, 3-(4-Pentenyloxy)pyrrolidine hydrochloride aligns with trends favoring sustainable and efficient synthetic routes. Recent publications highlight its role in peptide mimetics and enzyme inhibition studies, addressing queries like "how to purify 3-(4-Pentenyloxy)pyrrolidine HCl" or "stability under acidic conditions." Its compatibility with microwave-assisted synthesis further enhances its appeal for high-throughput screening.

From a commercial perspective, the global market for fine chemicals underscores the importance of CAS 1220017-14-0. Regulatory compliance, such as REACH and GMP standards, is critical for suppliers, as users often inquire about "certificates of analysis for 3-(4-Pentenyloxy)pyrrolidine." Analytical techniques like HPLC and NMR are essential for quality control, ensuring batch-to-batch consistency. The compound’s storage conditions (typically 2–8°C under inert atmosphere) and handling precautions are frequently discussed in technical forums.

Innovative applications of 3-(4-Pentenyloxy)pyrrolidine hydrochloride extend to catalysis and material science. Its potential in asymmetric synthesis and ligand development is explored in patents, answering searches like "chiral derivatives of pyrrolidine HCl." Additionally, its relevance in neuropharmacology (e.g., modulating neurotransmitter receptors) ties into trending topics such as "CNS drug candidates 2024." Collaborative studies between academia and biotech firms continue to uncover novel utilities, reinforcing its status as a multifunctional building block.

To optimize workflows, researchers emphasize scalable synthesis protocols for CAS 1220017-14-0, often referencing flow chemistry and automated purification. Environmental considerations also drive interest in "biodegradable intermediates," where this compound’s low ecotoxicity profile is advantageous. As the industry shifts toward data-driven R&D, integrating 3-(4-Pentenyloxy)pyrrolidine hydrochloride into machine learning models for molecular property prediction is gaining traction.

In summary, 3-(4-Pentenyloxy)pyrrolidine hydrochloride (CAS No. 1220017-14-0) exemplifies the intersection of cutting-edge chemistry and practical innovation. Its adaptability across disciplines—from medicinal chemistry to process optimization—ensures sustained relevance. For those seeking "custom synthesis services" or "structure-activity relationships," this compound remains a focal point in modern scientific discourse.